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Compound of Interest

Compound Name: rac Practolol-d7

Cat. No.: B15145453 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Practolol-d7 was not located. The following

guidance is based on general safety protocols for handling potent pharmacologically active

compounds and information available for similar beta-blockers. It is imperative to consult with

your institution's safety officer and refer to the supplier's SDS upon receipt of the material.

Practolol is a selective β1-adrenergic receptor antagonist that is no longer in clinical use due to

its high toxicity.[1] The deuterated form, Practolol-d7, is intended for research purposes only.[2]

Due to the inherent toxicity of the parent compound, stringent safety measures must be

implemented when handling Practolol-d7 to prevent occupational exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure risk when handling Practolol-d7. The following

table summarizes the recommended PPE based on general guidelines for handling hazardous

drugs.[3][4][5]
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PPE Category Item Specifications

Hand Protection Gloves

Two pairs of chemotherapy-

grade, powder-free nitrile

gloves. Change gloves

regularly or immediately if

contaminated.[3][4]

Body Protection Gown

Disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting cuffs.[3]

Eye Protection Safety Goggles Chemical splash goggles.

Face Protection Face Shield

To be worn in conjunction with

safety goggles, especially

when there is a risk of

splashes or aerosol

generation.[4][5]

Respiratory Protection Respirator

An N95 respirator or higher

should be used, particularly

when handling the powder

outside of a containment

device.[4][5]

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of Practolol-d7, from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a clearly labeled, designated, and restricted-access area.

The recommended long-term storage temperature is -20°C.
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2. Engineering Controls:

All handling of Practolol-d7 powder, including weighing and solution preparation, should be

conducted in a certified chemical fume hood, a Class II Biosafety Cabinet, or a glove box to

prevent inhalation of the powder.[6]

3. Personal Protective Equipment (PPE) Donning and Doffing:

Don PPE in a designated area before entering the handling area.

The outer pair of gloves should be worn over the cuff of the gown.[3]

Remove PPE in a manner that avoids self-contamination and dispose of it in a designated

hazardous waste container immediately after handling.

4. Weighing and Reconstitution:

Handle the solid material with care to avoid generating dust.

Use dedicated spatulas and weighing boats.

If preparing a solution, add the solvent slowly to the powder to minimize aerosolization.

Practolol-d7 is soluble in DMSO.[2]

5. Spill Management:

Have a spill kit readily available.

In case of a spill, evacuate the area and restrict access.

Wearing appropriate PPE, cover the spill with an absorbent material.

Clean the area with a suitable decontaminating solution.

All materials used for spill cleanup must be disposed of as hazardous waste.
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All waste contaminated with Practolol-d7 must be treated as hazardous waste and disposed of

according to institutional and local regulations.

Solid Waste: This includes contaminated PPE (gloves, gowns, etc.), weighing papers, and

any other disposable materials that have come into contact with Practolol-d7. Place these

items in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions containing Practolol-d7 should be collected in a designated,

sealed hazardous waste container. Do not pour down the drain.

Sharps Waste: Needles and syringes used for transferring solutions of Practolol-d7 should

be disposed of in a designated sharps container for hazardous waste.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of Practolol-d7 in a

laboratory setting.
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Safe Handling Workflow for Practolol-d7

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area in Containment Device

Weigh Practolol-d7

Prepare Solution

Decontaminate Surfaces

Dispose of Hazardous Waste

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Practolol-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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